
Dibromoacetylene: A Technical Guide to its
Stability and Decomposition

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dibromoacetylene

Cat. No.: B14170809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Dibromoacetylene is an extremely unstable and hazardous compound. This

document is intended for informational purposes for qualified researchers and professionals

and should not be used as a substitute for a thorough risk assessment and adherence to all

applicable safety protocols. Handling of this substance should only be attempted by

experienced personnel in a controlled laboratory setting with appropriate safety measures in

place.

Introduction
Dibromoacetylene (C₂Br₂) is a halogenated alkyne that has garnered interest in synthetic

chemistry due to its reactive nature. However, its utility is severely limited by its inherent

instability and explosive properties. This technical guide provides a comprehensive overview of

the current understanding of dibromoacetylene's stability and its decomposition products,

based on available literature. A significant lack of quantitative data necessitates a cautious

approach to its handling and use.

Physicochemical Properties
A summary of the known physical and chemical properties of dibromoacetylene is presented

in Table 1. It is a clear, colorless liquid with a sweetish odor. However, upon exposure to air, it

produces white fumes with an ozone-like smell and is lachrymatory, causing tearing.[1]
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Table 1: Physicochemical Properties of Dibromoacetylene

Property Value Reference(s)

Molecular Formula C₂Br₂ [1]

Molecular Weight 183.83 g/mol [1]

Appearance Clear, colorless liquid [1]

Odor Sweetish, ozone-like in air [1]

Melting Point -24 °C [1]

Boiling Point Explodes upon heating [1]

Density (estimated) 2.5925 g/cm³ [1]

Air Sensitivity
Extremely sensitive; ignites

spontaneously
[1]

Shock Sensitivity Explosive [1]

Stability
Dibromoacetylene is characterized by its extreme instability. It is highly sensitive to air, heat,

and shock, making its isolation and storage exceptionally challenging.

Thermal Stability
There is a lack of precise, quantitative data in the published literature regarding the specific

decomposition temperature of dibromoacetylene. However, it is consistently reported that

dibromoacetylene explodes violently upon heating.[1] This explosive decomposition

underscores the significant thermal instability of the molecule.

Air and Moisture Stability
Dibromoacetylene is extremely sensitive to air, in which it can spontaneously ignite, producing

a sooty black smoke and a red flame.[1] In a slower reaction with oxygen and water, it

decomposes to form oxalic acid and hydrobromic acid, among other bromine-containing
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substances.[1] This reactivity necessitates that all handling and storage of dibromoacetylene
be conducted under an inert atmosphere.

Shock Sensitivity
While qualitatively described as explosive, specific quantitative shock sensitivity data for

dibromoacetylene, such as drop-weight impact test results (e.g., 50% explosion height), are

not available in the reviewed literature. The general consensus is that it is a shock-sensitive

material that can decompose violently upon impact.

Decomposition
The decomposition of dibromoacetylene can be triggered by several factors, including heat,

exposure to air, and mechanical shock. The products of decomposition vary depending on the

conditions.

Thermal Decomposition Products
The primary products of the explosive thermal decomposition of dibromoacetylene are

elemental carbon (in the form of soot) and other unspecified substances.[1]

Products of Decomposition in Air and Water
When exposed to air and moisture, dibromoacetylene undergoes oxidative decomposition.

The identified products from this slower reaction are:

Oxalic Acid ((COOH)₂)[1]

Hydrobromic Acid (HBr)[1]

Other unspecified bromine-containing substances[1]

A simplified proposed pathway for the decomposition in the presence of oxygen and water is

depicted in Figure 1.
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Figure 1: Proposed decomposition pathway of dibromoacetylene in air and water.

Experimental Protocols
Due to the extreme hazards associated with dibromoacetylene, detailed and validated

experimental protocols for its study are scarce in the public domain. The following sections

outline general methodologies that could be adapted by qualified researchers for the

investigation of its stability and decomposition, with the utmost emphasis on safety.

Determination of Shock Sensitivity (Conceptual
Workflow)
A standard method for determining the shock sensitivity of liquid explosives is the drop-weight

impact test. A conceptual workflow for such an experiment, adapted for a highly sensitive

material like dibromoacetylene, is presented in Figure 2. This would require specialized

equipment and a remote setup.
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Sample Preparation (Inert Atmosphere)

Impact Testing (Remote Operation)

Data Analysis

Prepare dilute solution of
dibromoacetylene in an inert solvent

Place a small, precise volume
of the solution onto the anvil

Drop a standard weight from a
predetermined height onto the sample

Record observation (explosion/no explosion)
via audio/visual sensors

Repeat test at varying heights
(Bruceton method or similar)

Calculate 50% explosion height (h₅₀)
and other statistical parameters

Click to download full resolution via product page

Figure 2: Conceptual workflow for determining the shock sensitivity of dibromoacetylene.

Analysis of Decomposition Products by GC-MS
(Conceptual Protocol)
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for identifying the

volatile and semi-volatile products of decomposition. A conceptual protocol for analyzing the

decomposition products of dibromoacetylene is outlined below.
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Sample Preparation:

For thermal decomposition: A dilute solution of dibromoacetylene in a high-boiling, inert

solvent would be prepared in a glovebox. A small aliquot would be sealed in a pyrolysis

tube.

For decomposition in air/water: A slow stream of air saturated with water could be passed

through a dilute solution of dibromoacetylene in an inert solvent. The resulting solution

would be sampled.

Pyrolysis-GC-MS (for thermal decomposition):

The pyrolysis tube containing the sample is placed in the pyrolyzer unit of the GC-MS.

The sample is heated rapidly to a set temperature to induce decomposition.

The decomposition products are swept by the carrier gas onto the GC column.

Direct Injection GC-MS (for air/water decomposition):

A small volume of the solution containing the decomposition products is injected into the

GC-MS.

GC Separation:

A suitable GC column (e.g., a non-polar or mid-polar column) is used to separate the

different components of the decomposition mixture based on their boiling points and

affinities for the stationary phase.

A temperature program is used to elute the compounds.

MS Detection and Identification:

As the separated components elute from the GC column, they enter the mass

spectrometer.

The molecules are ionized (typically by electron ionization), and the resulting mass

spectrum is recorded.
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The mass spectrum of each component is compared to a spectral library (e.g., NIST) for

identification.

A logical diagram illustrating the relationship between the sample, the analytical technique, and

the expected outcome is shown in Figure 3.
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Figure 3: Logical flow for the analysis of dibromoacetylene decomposition products.

Conclusion
Dibromoacetylene is a substance of extreme instability, posing significant handling risks due

to its sensitivity to air, heat, and shock. Its decomposition pathways lead to the formation of

elemental carbon under thermal stress and oxalic acid and hydrobromic acid in the presence of

air and water. A critical gap exists in the scientific literature regarding quantitative stability data
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and detailed, validated experimental protocols for its study. Future research, conducted under

the strictest safety protocols, would be necessary to fully characterize the stability and

decomposition kinetics of this highly reactive molecule. Researchers and professionals in drug

development should exercise extreme caution and consider less hazardous alternatives

whenever possible.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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